Cas no 251086-11-0 (Cyclobutanamine,N-[(2-ethoxyphenyl)methylene]-)

Cyclobutanamine,N-[(2-ethoxyphenyl)methylene]- structure
251086-11-0 structure
Product Name:Cyclobutanamine,N-[(2-ethoxyphenyl)methylene]-
CAS No:251086-11-0
MF:C13H17NO
MW:203.280183553696
CID:246349
Update Time:2024-01-26

Cyclobutanamine,N-[(2-ethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanamine,N-[(2-ethoxyphenyl)methylene]-
    • Cyclobutanamine, N-[(2-ethoxyphenyl)methylene]- (9CI)
    • Cyclobutanamine, N-[(2-ethoxyphenyl)methylene]-
    • Inchi: 1S/C13H17NO/c1-2-15-13-9-4-3-6-11(13)10-14-12-7-5-8-12/h3-4,6,9-10,12H,2,5,7-8H2,1H3
    • InChI Key: FMEPXVOSEORBPO-UHFFFAOYSA-N
    • SMILES: C1(N=CC2=CC=CC=C2OCC)CCC1

Computed Properties

  • Exact Mass: 203.13111

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 323.2±25.0 °C(Predicted)
  • PSA: 21.59
  • pka: 5.77±0.20(Predicted)
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